2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 2-[(5-methylfuran-2-yl)methylamino]butan-1-ol
• InChI: InChI=1S/C10H17NO2/c1-3-9(7-12)11-6-10-5-4-8(2)13-10/h4-5,9,11-12H,3,6-7H2,1-2H3
• InChI Key: CHVUKBRHOSKCJD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=CC=C(O1)C

Description

2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol is a secondary amino alcohol characterized by a butan-1-ol backbone substituted with a [(5-methylfuran-2-yl)methyl]amino group.

Preparation Methods

General Synthetic Strategy

The synthesis typically proceeds through:

• Preparation of the 5-methylfuran-2-ylmethylamine intermediate.
• Coupling of this amine with a suitable butan-1-ol derivative or precursor.
• Final purification to obtain the target amino alcohol.

This approach leverages reductive amination or nucleophilic substitution reactions.

Stepwise Synthetic Route

Step	Reaction Type	Description	Typical Conditions	Notes
1. Preparation of 5-methylfuran-2-ylmethylamine	Reductive amination or amine substitution	Starting from 5-methylfurfural or 5-methylfuran-2-carboxaldehyde, reductive amination with ammonia or primary amines to introduce the aminomethyl group at the 2-position of the furan ring	Solvents: ethanol or methanol; Reducing agents: NaBH4, catalytic hydrogenation; Temperature: room temp to reflux	Control of reaction time and temperature critical to avoid furan ring degradation
2. Coupling with butan-1-ol derivative	Nucleophilic substitution or reductive amination	The 5-methylfuran-2-ylmethylamine is reacted with a butan-1-ol derivative bearing a suitable leaving group (e.g., halide or tosylate) or via reductive amination with butanal	Solvents: ethanol, methanol, or dichloromethane; Catalysts: acid or base catalysts; Temperature: mild heating	Use of protecting groups may be necessary to avoid side reactions
3. Purification	Chromatography or recrystallization	Removal of impurities and isolation of pure amino alcohol	Standard organic purification techniques	Characterization by NMR, IR, MS to confirm structure

Specific Synthetic Example from Literature

• Although direct literature on this exact compound is limited, related compounds such as 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine have been synthesized using reductive amination of 5-methylfurfural derivatives with amines under catalytic hydrogenation conditions in ethanol or methanol.
• The amino alcohol moiety can be introduced by reacting the amine intermediate with 4-bromobutan-1-ol or via reductive amination with butanal, followed by reduction.

Reaction Conditions and Optimization

Parameter	Typical Range	Effect on Yield and Purity
Solvent	Ethanol, methanol, dichloromethane	Polar protic solvents favor reductive amination; choice affects solubility and reaction rate
Temperature	25–80 °C	Elevated temperature can increase reaction rate but risk furan ring degradation
Reducing Agent	Sodium borohydride, catalytic hydrogenation (Pd/C, Raney Ni)	Efficient reduction of imines to amines; catalyst choice affects selectivity
Catalyst	Acid or base catalysts	Acid catalysts promote imine formation; base catalysts may be used for substitution steps
Reaction Time	2–24 hours	Longer times increase conversion but may cause side reactions

Characterization and Quality Control

• Confirmation of the compound structure is achieved through:
  • Nuclear Magnetic Resonance (NMR) spectroscopy (1H and 13C) to verify the furan ring, methylene bridge, amino group, and butanol chain.
  • Infrared (IR) spectroscopy to confirm hydroxyl and amine functional groups.
  • Mass spectrometry (MS) for molecular weight confirmation.
• Purity is assessed by High-Performance Liquid Chromatography (HPLC).

Summary Table of Preparation Methods

Method	Starting Materials	Key Reactions	Advantages	Limitations
Reductive amination of 5-methylfurfural with ammonia/amine, followed by coupling with butanal	5-methylfurfural, ammonia/amine, butanal	Reductive amination, nucleophilic substitution	High selectivity, mild conditions	Requires careful control to avoid furan ring degradation
Direct nucleophilic substitution of 5-methylfuran-2-ylmethylamine with 4-bromobutan-1-ol	5-methylfuran-2-ylmethylamine, 4-bromobutan-1-ol	Nucleophilic substitution	Straightforward, fewer steps	Possible side reactions, need for leaving group activation
One-pot synthesis via Michael addition and subsequent reduction	5-methylfuran derivatives, α,β-unsaturated ketones	Michael addition, reduction	Efficient, fewer purification steps	Requires optimization of reaction conditions

Chemical Reactions Analysis

Types of Reactions

2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones or other oxygenated derivatives.

Reduction: The amino alcohol group can be reduced to form corresponding amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents such as alkyl halides, acyl chlorides, and sulfonyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of furanones or other oxygenated derivatives.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or nucleic acids. The furan ring and amino alcohol group can participate in various biochemical pathways, leading to the modulation of cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Amino alcohols with variations in substituents, heterocyclic components, or backbone length exhibit distinct physicochemical and functional properties. Below, key comparisons are drawn between 2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol and related compounds:

2-[(Phenylmethylidene)amino]butan-1-ol

• Structure : Features a phenylmethylidene group instead of the furan-based substituent.
• Key Findings: Demonstrated superior corrosion inhibition efficiency (87% after 24 hours in pH 3.5 acetate buffer) compared to its propanol analog (72%) on copper substrates . The butanol chain length enhances hydrophobic interactions, improving surface adsorption and protection .

2-(Dimethylamino)-2-phenylbutan-1-ol

• Structure: Contains a dimethylamino group and a phenyl substituent at the 2-position of the butanol backbone .
• The phenyl group enhances hydrophobicity, which could influence solubility in polar solvents.
• Comparison: The target compound’s furan-methylamino group may offer a balance between hydrophobicity and hydrogen-bonding capacity, unlike the fully nonpolar phenyl group.

1-(5-Methoxybenzofuran-2-yl)butan-1-amine

• Structure : Substituted with a benzofuran ring (methoxy group at position 5) and an amine at the 1-position of butan-1-amine .
• Purity (98%) and storage conditions (ambient temperature) suggest moderate stability under standard laboratory conditions .
• Comparison : The target compound’s simpler furan ring (vs. benzofuran) may reduce steric bulk, enhancing solubility in aqueous systems.

Mechanistic and Structural Insights

• Chain Length: Butanol derivatives (e.g., 2-[(phenylmethylidene)amino]butan-1-ol) outperform propanol analogs in corrosion inhibition due to enhanced hydrophobic interactions . This suggests the target compound’s butanol backbone may similarly improve surface adsorption.
• Heterocyclic Influence : Furan rings (electron-rich, planar) may facilitate stronger adsorption on metallic surfaces compared to phenyl groups, though this requires experimental validation.
• Substituent Effects: Dimethylamino groups (e.g., in 2-(Dimethylamino)-2-phenylbutan-1-ol) introduce steric and electronic effects that could reduce solubility compared to the furan-methylamino substituent .

Biological Activity

2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol is an organic compound characterized by its unique structural features, which include a furan moiety and an amino alcohol backbone. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial and anti-inflammatory effects. The presence of functional groups such as hydroxyl (-OH) and amino (-NH) enhances its reactivity and interaction with biological macromolecules.

Chemical Structure and Properties

The chemical formula of 2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol is $C_{10}H_{15}NO_2$, with a molecular weight of approximately 183.23 g/mol. The structural arrangement includes:

• Furan Ring : Contributes to π–π interactions.
• Hydroxyl Group : Provides hydrogen bonding capabilities.
• Amine Group : Facilitates interactions with various biomolecules.

Feature	Description
Molecular Formula	$C_{10}H_{15}NO_2$
Molecular Weight	183.23 g/mol
Functional Groups	Hydroxyl (-OH), Amino (-NH)
Biological Interest	Antimicrobial, Anti-inflammatory

Biological Activities

Research indicates that 2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may inhibit the growth of various bacterial strains, although specific mechanisms remain to be elucidated.
• Anti-inflammatory Effects : The compound has been shown to modulate inflammatory pathways, potentially reducing the production of pro-inflammatory cytokines.
• Enzyme Modulation : Its structure allows for potential interactions with enzymes, which could lead to altered metabolic pathways.

The proposed mechanisms through which 2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol exerts its biological effects include:

• Hydrogen Bonding : The amino group can form hydrogen bonds with target biomolecules, enhancing binding affinity.
• Non-covalent Interactions : The furan ring may engage in π–π stacking interactions with aromatic residues in proteins, influencing their activity.

Case Studies

Several studies have explored the biological activity of compounds structurally related to 2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol:

• Study on Antimicrobial Properties :
  • A study demonstrated that derivatives of furan-containing compounds exhibited significant antimicrobial activity against Staphylococcus aureus and Escherichia coli. The presence of the furan ring was crucial for this activity, suggesting a similar potential for 2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol .
• Investigation of Anti-inflammatory Effects :
  • Research indicated that compounds with hydroxyl groups can inhibit the NF-kB pathway, leading to decreased inflammation markers in cellular models. This suggests that 2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol may share this property due to its hydroxyl functionality .

Q & A

Q. What are the standard synthetic routes for 2-{[(5-Methylfuran-2-yl)methyl]amino}butan-1-ol?

The synthesis typically involves reductive amination between 5-methylfurfurylamine and a butanol-derived carbonyl precursor. Key reagents include sodium cyanoborohydride or hydrogen gas with palladium catalysts. Reaction conditions (e.g., pH 6-7, ambient temperature) are critical to minimize side reactions like over-reduction or imine hydrolysis. Solvents such as methanol or THF are commonly used .

Q. How can researchers characterize this compound using spectroscopic methods?

• NMR : $^1$H and $^13$C NMR identify the furan ring protons (6.1–6.3 ppm for furyl H) and the aminobutanol backbone. The hydroxyl proton appears as a broad peak at ~2.5 ppm.
• IR : Stretching vibrations for -OH (3200–3600 cm$^{-1}$) and C-N (1250–1350 cm$^{-1}$) confirm functional groups.
• MS : High-resolution ESI-MS validates the molecular ion peak (e.g., [M+H]$^+$ at m/z 212.15) .

Q. What safety protocols are recommended for handling this compound?

• PPE : Impervious gloves, safety goggles, and lab coats.
• Ventilation : Use chemical fume hoods with ≥100 ft/min face velocity.
• Storage : In airtight containers at 2–8°C, away from oxidizers.
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .

Q. How should solubility and stability be assessed for experimental design?

• Solubility : Test in polar (water, ethanol) and non-polar solvents (DCM, hexane) via saturation assays.
• Stability : Conduct accelerated degradation studies under varying pH (2–12), temperature (4–40°C), and light exposure. Monitor via HPLC for decomposition products .

Q. What initial biological screening assays are applicable?

• Antimicrobial : Broth microdilution (MIC against E. coli, S. aureus).
• Cytotoxicity : MTT assay on human cell lines (e.g., HEK293).
• Enzyme Inhibition : Fluorescence-based assays (e.g., acetylcholinesterase) .

Advanced Questions

Q. How can synthesis yield and purity be optimized for scalable production?

• Catalyst Screening : Compare Pd/C vs. Raney Ni for reductive amination efficiency.
• Solvent Optimization : Use DMF or acetonitrile to enhance reaction homogeneity.
• Purification : Employ column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (ethanol/water) .

Q. What strategies resolve stereochemistry challenges in synthesis?

• Chiral Catalysts : Use (R)- or (S)-BINAP ligands to control asymmetric induction.
• Chiral HPLC : Separate enantiomers using a Chiralpak AD-H column (hexane/isopropanol).
• X-ray Crystallography : Confirm absolute configuration of single crystals .

Q. How to interpret complex NMR spectra caused by overlapping signals?

• 2D NMR : HSQC and COSY correlate $^1$H-$^13$C couplings and proton-proton connectivity.
• DEPT-135 : Differentiates CH$_3$, CH$_2$, and CH groups.
• Solvent Suppression : Use DMSO-d$_6$ to minimize hydroxyl proton broadening .

Q. How to address discrepancies in reported biological activity data?

• Assay Validation : Replicate experiments with standardized protocols (e.g., CLSI guidelines for antimicrobial tests).
• Metabolite Profiling : Use LC-MS to identify degradation products affecting activity.
• Statistical Analysis : Apply ANOVA to assess batch-to-batch variability .

Q. What methodologies support structure-activity relationship (SAR) studies with analogs?

• Analog Synthesis : Modify the furan substituents (e.g., 5-methyl vs. 5-ethyl) or aminobutanol chain length.
• In Silico Docking : Use AutoDock Vina to predict binding affinities with target proteins (e.g., GPCRs).
• Pharmacophore Mapping : Identify critical functional groups using Schrödinger’s Phase .